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Compound of Interest

Compound Name: AS-99 TFA

Cat. No.: B8210099 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

AS-99 TFA, a trifluoroacetic acid salt of the potent and selective ASH1L histone

methyltransferase inhibitor. The information herein is designed to be your preferred resource

for laboratory safety and chemical handling, offering clarity and actionable intelligence beyond

the product itself.

The primary hazardous component of AS-99 TFA is trifluoroacetic acid (TFA), a strong

corrosive acid. Therefore, the disposal procedures are dictated by the hazards associated with

TFA. It is imperative to treat this compound as a hazardous waste and follow institutional and

local regulations for its disposal.

Quantitative Data on Trifluoroacetic Acid
For a clear understanding of the chemical properties and hazards associated with the

trifluoroacetic acid component, the following table summarizes key quantitative data.
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Property Value Reference

CAS Number 76-05-1 [1]

Molecular Formula C₂F₃O₂H [1]

Boiling Point 72 °C [1]

Melting Point -15 °C [1]

Vapor Pressure 107 mmHg at 25 °C [1]

pH 2 (100 g/L aq. sol)

Acute Toxicity (Oral) Category 4

Acute Toxicity (Inhalation) Category 4

Skin Corrosion/Irritation Category 1A

Serious Eye Damage/Irritation Category 1

Experimental Protocol: Neutralization and Disposal
of AS-99 TFA Waste
This protocol outlines the recommended procedure for the neutralization and disposal of AS-99
TFA waste. This process should be carried out in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including chemical-resistant gloves (butyl

rubber or Viton are recommended for high-volume applications), safety goggles, and a lab coat.

Materials:

AS-99 TFA waste solution

Sodium carbonate (Na₂CO₃) or other suitable neutralizing agent

pH indicator strips or a calibrated pH meter

Large beaker or container (chemically resistant)

Stir bar and stir plate
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Labeled hazardous waste container

Procedure:

Preparation: Place a large beaker containing a stir bar on a stir plate within a certified

chemical fume hood.

Dilution: Slowly add the AS-99 TFA waste to a large volume of cold water in the beaker.

Always add acid to water, never the other way around, to avoid a violent exothermic reaction.

Neutralization: While stirring the diluted solution, slowly and carefully add small portions of

sodium carbonate. Be cautious as this will cause fizzing (release of CO₂ gas). Continue

adding the neutralizing agent until the fizzing subsides.

pH Measurement: Check the pH of the solution using a pH indicator strip or a pH meter. The

target pH should be between 6.0 and 8.0. If the pH is still acidic, continue to add small

amounts of sodium carbonate until the target pH is reached.

Waste Collection: Once neutralized, transfer the solution to a properly labeled hazardous

waste container. The label should clearly indicate the contents, including the neutralized AS-
99 TFA and the date.

Disposal: Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department. Do not pour the neutralized solution

down the drain unless explicitly permitted by your local regulations and EHS office.

Logical Workflow for AS-99 TFA Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AS-99 TFA.
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Caption: Logical workflow for the safe disposal of AS-99 TFA waste.

Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety protocols and the Safety Data Sheet (SDS) for AS-99 TFA before

handling and disposal. All waste must be managed in accordance with local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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